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Compound of Interest

2-Butenamide,4-(dimethylamino)-
Compound Name:

(9Cl)
CAS No.: 193404-79-4
Cat. No.: B576083

Get Quote

Executive Summary & Chemical Identification

Scope: This guide outlines the safe handling and disposal protocols for 2-Butenamide, 4-
(dimethylamino)- (and its salts/derivatives). This compound is a reactive Michael acceptor
commonly used as a synthetic intermediate (linker) in the manufacturing of covalent kinase
inhibitors (e.g., Afatinib, Neratinib, Pelitinib).

Critical Safety Notice: Due to its electrophilic nature (a,3-unsaturated amide), this compound is
a potential skin sensitizer and irritant. It is capable of covalently binding to biological thiols
(cysteine residues).[1] Treat as a High Potency Active Pharmaceutical Ingredient (HPAPI)
Intermediate.

Chemical Data Table
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Detail

Chemical Name

2-Butenamide, 4-(dimethylamino)- (9ClI)

Common Synonyms

4-(Dimethylamino)crotonamide; DMAC linker

Related CAS

848133-35-7 (Acid HCI salt); 257933-82-7
(Pelitinib parent)

Molecular Formula

CeH12N20

Functional Groups

Tertiary Amine (Basic), Acrylamide

(Electrophilic)

Hazard Class

Irritant / Sensitizer (Derived from structure)

RCRA Status

Not specifically P/U listed; Characterize as D001
(if flammable solvent) or Non-Regulated

Hazardous Waste (Toxic/Reactive)

Hazard Assessment & Mechanism

To ensure safe disposal, one must understand why this chemical is hazardous.

Mechanistic Toxicology

The 4-(dimethylamino)-2-butenamide structure contains an a,3-unsaturated carbonyl system.

o Michael Addition: The B-carbon is electron-deficient and reacts with nucleophiles (like the

thiol group of cysteine in proteins).

e Sensitization: This covalent modification can trigger immune responses, leading to allergic

contact dermatitis.

o Neurotoxicity Risk: While less potent than unsubstituted acrylamide, dimethylamino analogs

retain neurotoxic potential and should be handled with strict PPE.

4-(Dimethylamino)-2-butenamide

o,B-Unsaturated Amide
(Michael Acceptor)

Electrophilic Attack _ | Biological Nucleophiles Covalent Adduct Formation
"] (Cysteine/Glutathione) (Sensitization/Toxicity)
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Figure 1: Mechanism of toxicity for acrylamide derivatives.

Pre-Disposal Waste Characterization

Before disposal, segregate the waste based on its physical state and mixture components.

W E ~lassificati

Waste Type Description Disposal Path
] Expired or off-spec ) ) )

Type A: Pure Solid High-Temp Incineration

powder/crystals.
o ) Reaction solvents containing Organic Waste (Halogenated

Type B: Liquid Mother Liquor )
the amine. vs. Non-Halogenated)
Water from Aqueous Hazardous Waste

Type C: Aqueous Waste ) ]
extractions/washes. (Do NOT Drain)

) ] Gloves, weighing boats, paper ) )
Type D: Contaminated Solids towel Solid Hazardous Debris
owels.

Step-by-Step Disposal Protocols
Protocol 1: Solid Waste (Type A & D)

Objective: Complete destruction of the organic framework via incineration.
o Container: Use a wide-mouth HDPE or Glass jar with a screw-top lid.

o Labeling: Label as "Hazardous Waste - Toxic Solid." Explicitly list: "Contains 4-
(dimethylamino)-2-butenamide."[2][3][4][5][6]

e Bagging: Double-bag the primary container in a clear polyethylene bag (secondary
containment) before placing it in the waste drum.

e Disposal: Ship to a TSDF (Treatment, Storage, and Disposal Facility) approved for
incineration.
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o Note: Do not landfill. The amine group can leach, and the acrylamide moiety is mobile in
soil.

Protocol 2: Liquid Waste (Type B)

Objective: Prevent polymerization and safe solvent destruction.

Segregation: Determine if the solvent is Halogenated (DCM, Chloroform) or Non-
Halogenated (Methanol, Ethyl Acetate).

e pH Check: If the waste is acidic, the amine will be protonated (ammonium salt), which is less
volatile but still toxic. If basic, the free amine may have a fishy odor and higher volatility.

» Container: Approved safety can (steel or HDPE).

» Stabilization: If the waste contains high concentrations (>10%) of the acrylamide derivative,
consider adding a stabilizer (e.g., MEHQ) if stored for long periods to prevent exothermic
polymerization, although this is less likely than with unsubstituted acrylamide.

Protocol 3: Aqueous Waste (Type C)

Objective: Prevent aquatic toxicity.

» Collection: Collect all aqueous washes (even if they seem dilute). Acrylamide derivatives
have high water solubility.

e Adjustment: Adjust pH to neutral (pH 6-8) to prevent corrosion of waste drums.

o Disposal: Label as "Aqueous Waste with Toxic Organics." Strictly prohibited from sanitary
sewer disposal.

Emergency Procedures: Spills & Exposure
Spill Cleanup Workflow

PPE Required: Nitrile gloves (double gloved), Tyvek lab coat, Safety Goggles, N95 or P100
respirator (if powder).

 |solate: Evacuate the immediate area (10 ft radius).
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» Contain:
o Liquids: Use vermiculite or polypropylene pads.
o Solids: Cover with wet paper towels to prevent dust generation, then wipe up.

o Decontaminate: Scrub the surface with a mild acidic solution (e.g., 5% citric acid or dilute
HCI) to protonate the amine, rendering it more water-soluble and easier to wipe away,
followed by a soap and water wash.

o Disposal: Place all cleanup materials into "Type D" solid hazardous waste.
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Waste Generation

Physical State?

Powder/Gloves \ Reaction Mix

Liquid / Solution

Solid / Debris
Solvent Type?
Halogens Present | Flammable Only \ Water Based
Halogenated Waste Non-Halogenated Waste Aqueous Waste
(DCMICHCI3) (MeOH/EtOAC) (Trace Organics)

Fuel Blending Wastewater Treatment

Pack for Incineration

(Lab Pack)

Click to download full resolution via product page

Figure 2: Decision tree for segregating 4-(dimethylamino)-2-butenamide waste.

Regulatory Compliance (US Focus)
e RCRA Coding:

o This specific isomer is not on the P or U lists (unlike Acrylamide U0Q07).
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o Determination: You must apply process knowledge. If the waste is ignitable (flash point
<60°C due to solvents), apply DOO1. If it is corrosive (pH >12.5 or <2), apply D002.

o Best Practice: Even if "Non-Regulated" by strict listing, manage as Hazardous Waste due
to toxicity.

e DOT Shipping (Pure Substance):

o Likely classification: UN 3259, Amines, solid, corrosive, n.o.s. OR UN 2811, Toxic solids,
organic, n.o.s. (Depends on specific LD50 data; default to Toxic/Corrosive if unknown).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aJquinoxalin-8-yl]-N-methyl-, (2E)- | C24H25FN60O | CID 57394653 - PubChem
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¢ To cite this document: BenchChem. [2-Butenamide, 4-(dimethylamino)-(9CI): Proper
Disposal Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576083/docs#2-butenamide-4-dimethylamino-9ci-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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